Cas no 1806893-04-8 (4-(Difluoromethyl)-2,5-dihydroxypyridine-3-acetic acid)

• Product Name: 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-acetic acid
• CAS No: 1806893-04-8
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 4800559
• Update Time: 2025-05-23

4-(Difluoromethyl)-2,5-dihydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-acetic acid

• Inchi： 1S/C8H7F2NO4/c9-7(10)6-3(1-5(13)14)8(15)11-2-4(6)12/h2,7,12H,1H2,(H,11,15)(H,13,14)
• InChI Key： NERZOXDCNKOYAQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CNC(C=1CC(=O)O)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 373
• XLogP3: -0.8
• Topological Polar Surface Area: 86.6

Additional information on 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-acetic acid

Comprehensive Overview of 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-acetic acid (CAS No. 1806893-04-8)

4-(Difluoromethyl)-2,5-dihydroxypyridine-3-acetic acid (CAS No. 1806893-04-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the pyridine derivative family, characterized by the presence of a difluoromethyl group and hydroxyl substitutions at positions 2 and 5. Its molecular formula and intricate structure make it a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways.

The compound's difluoromethyl moiety is particularly noteworthy, as it enhances metabolic stability and bioavailability—a critical factor in drug design. Recent studies highlight its potential applications in targeting enzymes involved in inflammatory and metabolic disorders. For instance, the 2,5-dihydroxypyridine core is known to interact with metal ions, making it a candidate for chelation therapy or enzyme inhibition. Researchers are also investigating its role in modulating oxidative stress, a hot topic in aging and neurodegenerative disease research.

In the context of AI-driven drug discovery, 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-acetic acid has been flagged by computational models for its binding affinity toward specific protein targets. This aligns with the growing trend of using machine learning to identify promising compounds, reducing the time and cost associated with traditional screening methods. Questions like "How does fluorination improve drug efficacy?" or "What are the latest breakthroughs in pyridine-based therapeutics?" frequently appear in scientific forums, reflecting the compound's relevance.

From a synthetic chemistry perspective, the preparation of CAS No. 1806893-04-8 involves multi-step reactions, including selective fluorination and hydroxylation. The process underscores the importance of green chemistry principles, as researchers seek to minimize hazardous byproducts. Environmental sustainability in chemical synthesis is a pressing concern, and this compound's development often incorporates catalytic methods to reduce waste.

Analytical characterization of 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-acetic acid relies on advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for reproducibility in preclinical studies. The rise of open-access data platforms has further accelerated collaboration, allowing scientists worldwide to share findings on this and similar molecules.

Looking ahead, the compound's versatility may extend beyond pharmaceuticals. For example, its chelating properties could be exploited in agricultural chemistry to develop micronutrient delivery systems. With the global focus on sustainable agriculture, such innovations are highly sought after. Additionally, its potential in material science, such as designing fluorescent probes, is an emerging area of exploration.

In summary, 4-(Difluoromethyl)-2,5-dihydroxypyridine-3-acetic acid (CAS No. 1806893-04-8) represents a convergence of cutting-edge chemistry and interdisciplinary applications. Its study addresses key challenges in drug development, environmental sustainability, and technological advancement, making it a compound of enduring scientific and industrial interest.